Cas no 2411310-32-0 (2-(2-oxo-2,3-dihydro-1H-indol-6-yl)-N-[3-(2-oxoazetidin-1-yl)phenyl]acetamide)

• Product Name: 2-(2-oxo-2,3-dihydro-1H-indol-6-yl)-N-[3-(2-oxoazetidin-1-yl)phenyl]acetamide
• CAS No: 2411310-32-0
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 6109948
• PubChem ID: 165766854
• Update Time: 2025-05-21

2-(2-oxo-2,3-dihydro-1H-indol-6-yl)-N-[3-(2-oxoazetidin-1-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1931561520
• 2-(2-oxo-2,3-dihydro-1H-indol-6-yl)-N-[3-(2-oxoazetidin-1-yl)phenyl]acetamide
• 2411310-32-0
• EN300-26594448

• Inchi： 1S/C19H17N3O3/c23-17(9-12-4-5-13-10-18(24)21-16(13)8-12)20-14-2-1-3-15(11-14)22-7-6-19(22)25/h1-5,8,11H,6-7,9-10H2,(H,20,23)(H,21,24)
• InChI Key： XFUGJNNWXKSOIZ-UHFFFAOYSA-N
• SMILES： O=C1CCN1C1C=CC=C(C=1)NC(CC1C=CC2CC(NC=2C=1)=O)=O

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-(2-oxo-2,3-dihydro-1H-indol-6-yl)-N-[3-(2-oxoazetidin-1-yl)phenyl]acetamide

Compound CAS No. 2411310-32-0: 2-(2-Oxo-2,3-Dihydro-1H-lndol-6-Yl)-N-[3-(2-Oxoazetidin-1-Yl)Phenyl]Acetamide

The compound with CAS No. 2411310-32-0, known as 2-(2-Oxo-2,3-dihydro-1H-lndol-6-Yl)-N-[3-(2-Oxoazetidin-1-Yl)Phenyl]Acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structure, which incorporates both an indole moiety and an azetidine ring, making it a promising candidate for various biological applications.

The indole fragment within this molecule is a well-known heterocyclic structure that has been extensively studied for its role in numerous biological processes. Indole derivatives are often associated with antioxidant properties and have been implicated in the modulation of cellular signaling pathways. The presence of the oxo group in the indole ring further enhances its reactivity and potential bioavailability. Similarly, the azetidine ring introduces additional complexity to the molecule, contributing to its stability and ability to interact with biological targets.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research has demonstrated that molecules incorporating both indole and azetidine moieties exhibit potent anti-inflammatory and anticancer activities. These findings underscore the potential of CAS No. 2411310-32-0 as a lead compound for further drug development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. The use of advanced synthetic techniques ensures the high purity and structural integrity of the final product. The molecule's structure has been validated through various spectroscopic methods, including NMR and mass spectrometry, confirming its identity and purity.

In terms of biological activity, CAS No. 2411310-32-0 has shown remarkable selectivity towards specific cellular targets. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a valuable candidate for anticancer drug development.

One of the most exciting aspects of this compound is its versatility in terms of functionalization. The presence of reactive groups within its structure allows for further modification to enhance its pharmacokinetic properties or to target specific biological systems. For example, researchers have explored the addition of various substituents to improve solubility and bioavailability, which are critical factors in drug delivery.

Moreover, computational studies have provided valuable insights into the molecular interactions of CAS No. 2411310-32-0 with potential biological targets. Molecular docking simulations have revealed favorable binding affinities with several protein receptors, further supporting its therapeutic potential.

In conclusion, CAS No. 2411310-32-X represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, combined with promising biological activity profiles, positions it as a leading candidate for future therapeutic applications. As research continues to unravel its full potential, this compound is expected to play a pivotal role in advancing medical science and improving human health.